5-[(3-ethoxybenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(3-ethoxybenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C17H15NO6/c1-2-24-14-5-3-4-10(9-14)15(19)18-13-7-11(16(20)21)6-12(8-13)17(22)23/h3-9H,2H2,1H3,(H,18,19)(H,20,21)(H,22,23)
• InChI Key: NJANTEUFZMHSFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C17H15NO6
• Molecular Weight: 329.30 g/mol

Description

5-[(3-ethoxybenzoyl)amino]isophthalic acid, also known as EBAI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EBAI is a derivative of isophthalic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-[(3-ethoxybenzoyl)amino]isophthalic acid is not fully understood, but it is believed to act as a ligand for metal ions, forming coordination complexes. These complexes have been shown to exhibit various properties, including luminescence, magnetism, and catalytic activity. 5-[(3-ethoxybenzoyl)amino]isophthalic acid has also been shown to have potential applications in the field of photodynamic therapy, where it can be used to generate singlet oxygen upon exposure to light.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(3-ethoxybenzoyl)amino]isophthalic acid have not been extensively studied. However, it has been shown to exhibit low toxicity and biocompatibility, making it a potential candidate for biomedical applications. 5-[(3-ethoxybenzoyl)amino]isophthalic acid has been shown to have potential applications in drug delivery, where it can be used as a carrier for various drugs.

Advantages and Limitations for Lab Experiments

5-[(3-ethoxybenzoyl)amino]isophthalic acid has several advantages for lab experiments, including its ease of synthesis, low toxicity, and biocompatibility. However, it also has limitations, including its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the research and development of 5-[(3-ethoxybenzoyl)amino]isophthalic acid. One potential direction is the synthesis of new derivatives of 5-[(3-ethoxybenzoyl)amino]isophthalic acid with improved properties, including solubility and stability. Another direction is the study of the biological and physiological effects of 5-[(3-ethoxybenzoyl)amino]isophthalic acid, including its potential applications in drug delivery and photodynamic therapy. Additionally, the use of 5-[(3-ethoxybenzoyl)amino]isophthalic acid in the synthesis of new materials with potential applications in various fields, including catalysis and gas storage, is an exciting area of research.
Conclusion
In conclusion, 5-[(3-ethoxybenzoyl)amino]isophthalic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. 5-[(3-ethoxybenzoyl)amino]isophthalic acid has been synthesized using various methods and has been extensively studied for its potential applications in materials science, biomedicine, and catalysis. The mechanism of action of 5-[(3-ethoxybenzoyl)amino]isophthalic acid is not fully understood, but it is believed to act as a ligand for metal ions, forming coordination complexes. 5-[(3-ethoxybenzoyl)amino]isophthalic acid has several advantages for lab experiments, including its ease of synthesis, low toxicity, and biocompatibility, but it also has limitations, including its low solubility in water. There are several future directions for the research and development of 5-[(3-ethoxybenzoyl)amino]isophthalic acid, including the synthesis of new derivatives with improved properties and the study of its biological and physiological effects.

Synthesis Methods

5-[(3-ethoxybenzoyl)amino]isophthalic acid can be synthesized using various methods, including the reaction of isophthalic acid with 3-ethoxyaniline in the presence of a catalyst such as sulfuric acid. The reaction mixture is heated to a specific temperature, and the product is obtained by filtration and recrystallization. The purity of the product can be determined using various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

5-[(3-ethoxybenzoyl)amino]isophthalic acid has been extensively studied for its potential applications in various fields, including materials science, biomedicine, and catalysis. 5-[(3-ethoxybenzoyl)amino]isophthalic acid has been used as a building block for the synthesis of various supramolecular structures, including metal-organic frameworks, covalent organic frameworks, and porous organic polymers. These materials have potential applications in gas storage, separation, and catalysis.